Cas no 54865-40-6 (Calcium PhenylpyruvateDISCONTINUED, See C145763)

• Product Name: Calcium PhenylpyruvateDISCONTINUED, See C145763
• CAS No: 54865-40-6
• MF: C₁₈H₁₄CaO₆
• MW: 366.378164768219
• CID: 386642
• PubChem ID: 4644093
• Update Time: 2025-07-17

Calcium PhenylpyruvateDISCONTINUED, See C145763 Chemical and Physical Properties

Names and Identifiers

• Calcium,bis[a-(oxo-kO)benzenepropanoato-kO]-, (T-4)-
• PHENYLPYRUVIC ACID CALCIUM SALT
• 2-KETO-PHENYLALANINE CALCIUM SALT
• EINECS 259-380-3
• Calcium phenylpyruvate
• Calcium phenylpyruvate, purum, >=98.0% (dry substance, NT)
• 54865-40-6
• Bis(benzenepyruvato)calcium
• MFCD00037200
• Calcium PhenylpyruvateDISCONTINUED, See C145763

• MDL： MFCD00037200
• Inchi： 1S/2C9H8O3.Ca/c2*10-8(9(11)12)6-7-4-2-1-3-5-7;/h2*1-5H,6H2,(H,11,12);/q;;+2/p-2
• InChI Key： BKMMOJVSLBZNTK-UHFFFAOYSA-L
• SMILES： [Ca+2].O=C(C(=O)[O-])CC1C=CC=CC=1.O=C(C(=O)[O-])CC1C=CC=CC=1

Computed Properties

• Exact Mass: 366.04200
• Monoisotopic Mass: 366.0416290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 114.40000
• LogP: -0.90380

Calcium PhenylpyruvateDISCONTINUED, See C145763 Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives

Additional information on Calcium PhenylpyruvateDISCONTINUED, See C145763

Introduction to Calcium Phenylpyruvate (CAS No. 54865-40-6) and Its Applications in Modern Research

Calcium Phenylpyruvate, with the chemical identifier CAS No. 54865-40-6, is a compound that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, which has been discontinued for commercial purposes, continues to be a subject of academic interest due to its unique structural properties and potential biological activities. In this context, it is important to note that the discontinuation of Calcium Phenylpyruvate as a product necessitates the exploration of alternative compounds, such as C145763, which may offer similar functionalities. This article delves into the chemical characteristics, potential applications, and recent research findings associated with Calcium Phenylpyruvate.

The molecular structure of Calcium Phenylpyruvate consists of a calcium ion coordinated with phenylpyruvate, a derivative of pyruvic acid. Pyruvic acid itself is a crucial intermediate in cellular metabolism, playing a vital role in processes such as glycolysis and the citric acid cycle. The incorporation of a calcium ion into the phenylpyruvate molecule introduces additional properties that may influence its biological interactions. Calcium ions are well-known for their involvement in various cellular signaling pathways, making Calcium Phenylpyruvate a compound of interest in studies related to signal transduction and cellular communication.

In recent years, researchers have been exploring the potential of Calcium Phenylpyruvate in the development of novel therapeutic agents. One area of particular interest is its application in neuroprotective therapies. Studies have suggested that phenylpyruvate derivatives may have neuroprotective effects by mitigating oxidative stress and inflammation, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of the calcium ion in Calcium Phenylpyruvate could further enhance these effects by modulating intracellular calcium levels, which are critical for neuronal function and survival.

The compound has also been investigated for its potential role in anti-inflammatory applications. Inflammation is a common underlying mechanism in numerous diseases, including autoimmune disorders and chronic inflammatory conditions. Preliminary research indicates that Calcium Phenylpyruvate may interact with inflammatory pathways by influencing the activity of key enzymes and transcription factors involved in the inflammatory response. This makes it a promising candidate for developing new anti-inflammatory drugs that could offer more targeted and effective treatments.

Calcium Phenylpyruvate allows for modifications that can tailor its biological activity. Researchers have been experimenting with different derivatives to optimize their efficacy and safety profiles. For instance, modifications to the phenyl ring or the pyruvic acid moiety can alter the compound's solubility, stability, and interaction with biological targets. These modifications are crucial for developing drug candidates that can be effectively administered and utilized within the body. Calcium Phenylpyruvate as a commercial product underscores the importance of continued research into alternative compounds like C145763. While C145763 may not possess identical properties to Calcium Phenylpyruvate, it may offer comparable benefits due to structural similarities or novel functionalities derived from modifications. The exploration of such alternatives is essential for advancing research and ensuring that scientists have access to a diverse range of compounds for studying various biological processes. Calcium Phenylpyruvate(CAS No. 54865-40-6) remains a significant compound in biochemical research despite its discontinuation as a commercial product. Its unique structure and potential biological activities make it valuable for studying neurological disorders, inflammation, and other critical biological processes. The ongoing research into derivatives like C145763 highlights the importance of continued exploration in this field. As scientific understanding advances, new applications and therapeutic possibilities for compounds like Calcium Phenylpyruvate are likely to emerge, further solidifying their role in modern research.